

CFT-2718: A Comparative Analysis of its Selectivity Profile Against Bromodomains

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: CFT-2718

Cat. No.: B12427761

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

CFT-2718 is a potent and selective small molecule degrader of the bromodomain and extraterminal domain (BET) protein BRD4, developed by C4 Therapeutics.^{[1][2]} As a Proteolysis Targeting Chimera (PROTAC), **CFT-2718** functions by inducing the proximity of BRD4 to the E3 ubiquitin ligase Cereblon (CRBN), leading to the ubiquitination and subsequent proteasomal degradation of BRD4.^{[1][3]} This guide provides a comparative overview of the selectivity of **CFT-2718**, presenting available quantitative data, experimental methodologies, and relevant signaling pathway information.

Quantitative Selectivity Profile

While **CFT-2718** is described as a highly selective BRD4 degrader, a comprehensive quantitative selectivity panel detailing its half-maximal inhibitory concentration (IC₅₀) or half-maximal degradation concentration (DC₅₀) values against a broad range of other bromodomains is not publicly available in the reviewed literature. The existing data primarily focuses on its potent BRD4 degradation activity and its downstream effects on cell viability in various cancer models.

The selection of **CFT-2718** was based on its ability to rapidly and selectively degrade BRD4.[1]
[3] In 293T cells with endogenously tagged BRD4, **CFT-2718** achieved 90% degradation of BRD4 at a concentration of 10 nmol/L within 3 hours.[3] Further demonstrating its potency, in MOLT4 cells, BRD4 was almost completely eliminated at concentrations of 1 nmol/L or lower.[3]

The following table summarizes the available potency data for **CFT-2718** in cellular assays.

Cell Line	Assay	Parameter	Value (nmol/L)
293T (endogenously tagged BRD4)	HiBiT Detection of BRD4	DC90 (3 hours)	10
MOLT4 (Acute Lymphoblastic Leukemia)	Western Blot	Near complete degradation (2 hours)	≤ 1
H69 (Small Cell Lung Cancer)	Cell Viability (CTB Assay, 72 hours)	IC50	< 1
H446 (Small Cell Lung Cancer)	Cell Viability (CTB Assay, 72 hours)	IC50	< 1
PNX-001 (Pancreatic Cancer)	Cell Viability (CTB Assay, 72 hours)	IC50	6.3
PNX-017 (Pancreatic Cancer)	Cell Viability (CTB Assay, 72 hours)	IC50	578

Experimental Methodologies

The determination of the potency and selectivity of PROTAC degraders like **CFT-2718** typically involves a combination of biochemical and cellular assays. Below are detailed methodologies for key experiments commonly employed in the characterization of such molecules.

Cellular Degradation Assay (Western Blot)

This assay directly measures the reduction in the levels of the target protein within cells following treatment with the degrader.

- **Cell Culture and Treatment:** Cancer cell lines (e.g., MOLT4, 22Rv1) are seeded in appropriate multi-well plates and allowed to adhere overnight. Cells are then treated with a range of concentrations of the PROTAC (e.g., 0.1 nM to 1000 nM) or vehicle control (e.g., DMSO) for a specified duration (e.g., 2, 4, 8, 16, 24 hours).
- **Cell Lysis:** After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.
- **Protein Quantification:** The total protein concentration in each lysate is determined using a bicinchoninic acid (BCA) assay to ensure equal protein loading for electrophoresis.
- **SDS-PAGE and Western Blotting:** Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.
- **Immunoblotting:** The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the target protein (e.g., BRD4), other BET family members (BRD2, BRD3), and a loading control (e.g., GAPDH, β -actin). Subsequently, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.
- **Detection and Analysis:** The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system. The intensity of the bands is quantified to determine the percentage of protein degradation relative to the vehicle-treated control. The DC50 value is calculated from the dose-response curve.

Ternary Complex Formation Assays (TR-FRET or AlphaLISA)

These assays are crucial for confirming the PROTAC's mechanism of action by detecting the formation of the ternary complex between the target protein, the PROTAC, and the E3 ligase.


- **Assay Principle:** Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) are proximity-based assays. In a TR-FRET assay for a BET PROTAC, a terbium-labeled antibody against a tag

on the BET protein (e.g., GST-BRD4) and a fluorescently labeled antibody against a tag on the E3 ligase complex (e.g., His-CRBN/DDB1) are used. When the PROTAC brings the two proteins into close proximity, FRET occurs between the donor (terbium) and acceptor fluorophores, generating a detectable signal.

- **Assay Setup:** The assay is typically performed in a 384-well plate. Recombinant tagged BRD4 and CRBN/DDB1 proteins are incubated with varying concentrations of the PROTAC.
- **Detection:** After an incubation period, the TR-FRET or AlphaLISA signal is measured using a plate reader. An increased signal indicates the formation of the ternary complex.
- **Controls:** Control experiments include the absence of the PROTAC, the use of inactive epimers of the PROTAC, and competition with inhibitors of the target protein or the E3 ligase binder to demonstrate the specificity of the interaction.


Experimental Workflow and Signaling Pathway Visualizations

To further illustrate the concepts discussed, the following diagrams were generated using the Graphviz DOT language.



[Click to download full resolution via product page](#)

Figure 1. Experimental workflow for characterizing a PROTAC's degradation potency and mechanism.



[Click to download full resolution via product page](#)

Figure 2. Simplified signaling pathway of BRD4-mediated transcriptional regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. aacrjournals.org \[aacrjournals.org\]](https://aacrjournals.org)
- [2. c4therapeutics.com \[c4therapeutics.com\]](https://c4therapeutics.com)
- [3. Evaluation of the Small-molecule BRD4 Degradator CFT-2718 in Small-cell Lung Cancer and Pancreatic Cancer Models - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36127761/)
- To cite this document: BenchChem. [CFT-2718: A Comparative Analysis of its Selectivity Profile Against Bromodomains]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12427761/docs#cft-2718-a-comparative-analysis-of-its-selectivity-profile-against-bromodomains\]](https://www.benchchem.com/product/b12427761/docs#cft-2718-a-comparative-analysis-of-its-selectivity-profile-against-bromodomains)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)